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Compound of Interest

Compound Name: 4-Chlorobenzyl cyanide

Cat. No.: B122390 Get Quote

This technical guide provides a comprehensive overview of 4-Chlorobenzyl cyanide, a key

chemical intermediate in the pharmaceutical and agrochemical industries. Aimed at

researchers, scientists, and professionals in drug development, this document details its

chemical and physical properties, synthesis protocols, applications, and safety information.

Core Properties and Identifiers
4-Chlorobenzyl cyanide, also known as (4-chlorophenyl)acetonitrile, is an organic compound

with the CAS Registry Number 140-53-4.[1] Its molecular structure consists of an acetonitrile

group where one hydrogen atom is substituted by a 4-chlorophenyl group.[1][2] This compound

is a versatile precursor in the synthesis of a wide range of commercially significant molecules.

[3][4]

Chemical and Physical Properties
4-Chlorobenzyl cyanide is a white to light yellow solid or a clear, colorless to yellowish liquid

after melting.[1] It is soluble in organic solvents such as acetone and ethanol.[1][2] A summary

of its key physical and chemical properties is presented in the table below.
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Property Value

CAS Number 140-53-4

Molecular Formula C₈H₆ClN

Molecular Weight 151.59 g/mol

Appearance
White to light yellow solid; clear, colorless to

yellowish liquid after melting[5]

Melting Point 25-30 °C[3][6]

Boiling Point 265-267 °C at 760 mmHg[3][6]

Density 1.19 g/cm³[3]

Flash Point 107.7 - 133 °C[6]

Vapor Pressure 0.01 - 0.133 mbar at 20 °C[5][6]

Synthesis of 4-Chlorobenzyl Cyanide
The most common industrial method for synthesizing 4-Chlorobenzyl cyanide is through the

nucleophilic substitution of 4-chlorobenzyl chloride with a cyanide salt, typically sodium

cyanide.[1] This reaction is often carried out using phase-transfer catalysis to improve reaction

rates and yields.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorobenzyl-cyanide
https://en.wikipedia.org/wiki/4-Chlorophenylacetonitrile
https://www.fishersci.com/store/msds?partNumber=AC108810050&countryCode=US&language=en
https://en.wikipedia.org/wiki/4-Chlorophenylacetonitrile
https://www.fishersci.com/store/msds?partNumber=AC108810050&countryCode=US&language=en
https://en.wikipedia.org/wiki/4-Chlorophenylacetonitrile
https://www.fishersci.com/store/msds?partNumber=AC108810050&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorobenzyl-cyanide
https://www.fishersci.com/store/msds?partNumber=AC108810050&countryCode=US&language=en
https://www.benchchem.com/product/b122390?utm_src=pdf-body
https://www.benchchem.com/product/b122390?utm_src=pdf-body
https://www.benchchem.com/product/b122390
https://www.benchchem.com/product/b122390
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants
Reaction Conditions

Products & Workup

4-Chlorobenzyl Chloride

Reaction Vessel

Sodium Cyanide Phase-Transfer Catalyst
(e.g., Tributylbenzylammonium chloride)

Biphasic System
(e.g., Water)

Elevated Temperature
(70-104°C)

4-Chlorobenzyl Cyanide Sodium Chloride

Phase Separation,
Washing, & Distillation
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Pharmaceuticals

Agrochemicals

4-Chlorobenzyl Cyanide

Chlorphenamine
Precursor

Lorcaserin
Precursor

SibutraminePrecursor

Pyrimethamine
Intermediate

Metaglidasen

Precursor

Fenvalerate

Intermediate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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